Cas no 1510028-06-4 (2-bromo-3-2-(methylamino)ethylphenol)
2-bromo-3-2-(methylamino)ethylphenol Chemical and Physical Properties
Names and Identifiers
-
- 2-bromo-3-2-(methylamino)ethylphenol
- 2-bromo-3-[2-(methylamino)ethyl]phenol
- 1510028-06-4
- EN300-1911619
-
- Inchi: 1S/C9H12BrNO/c1-11-6-5-7-3-2-4-8(12)9(7)10/h2-4,11-12H,5-6H2,1H3
- InChI Key: AICATOGPWCMADA-UHFFFAOYSA-N
- SMILES: BrC1C(=CC=CC=1CCNC)O
Computed Properties
- Exact Mass: 229.01023g/mol
- Monoisotopic Mass: 229.01023g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 32.3Ų
2-bromo-3-2-(methylamino)ethylphenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1911619-0.05g |
2-bromo-3-[2-(methylamino)ethyl]phenol |
1510028-06-4 | 0.05g |
$948.0 | 2023-09-17 | ||
| Enamine | EN300-1911619-0.1g |
2-bromo-3-[2-(methylamino)ethyl]phenol |
1510028-06-4 | 0.1g |
$993.0 | 2023-09-17 | ||
| Enamine | EN300-1911619-0.25g |
2-bromo-3-[2-(methylamino)ethyl]phenol |
1510028-06-4 | 0.25g |
$1038.0 | 2023-09-17 | ||
| Enamine | EN300-1911619-0.5g |
2-bromo-3-[2-(methylamino)ethyl]phenol |
1510028-06-4 | 0.5g |
$1084.0 | 2023-09-17 | ||
| Enamine | EN300-1911619-1.0g |
2-bromo-3-[2-(methylamino)ethyl]phenol |
1510028-06-4 | 1g |
$1129.0 | 2023-06-02 | ||
| Enamine | EN300-1911619-2.5g |
2-bromo-3-[2-(methylamino)ethyl]phenol |
1510028-06-4 | 2.5g |
$2211.0 | 2023-09-17 | ||
| Enamine | EN300-1911619-5.0g |
2-bromo-3-[2-(methylamino)ethyl]phenol |
1510028-06-4 | 5g |
$3273.0 | 2023-06-02 | ||
| Enamine | EN300-1911619-10.0g |
2-bromo-3-[2-(methylamino)ethyl]phenol |
1510028-06-4 | 10g |
$4852.0 | 2023-06-02 | ||
| Enamine | EN300-1911619-1g |
2-bromo-3-[2-(methylamino)ethyl]phenol |
1510028-06-4 | 1g |
$1129.0 | 2023-09-17 | ||
| Enamine | EN300-1911619-5g |
2-bromo-3-[2-(methylamino)ethyl]phenol |
1510028-06-4 | 5g |
$3273.0 | 2023-09-17 |
2-bromo-3-2-(methylamino)ethylphenol Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
Additional information on 2-bromo-3-2-(methylamino)ethylphenol
Introduction to 2-bromo-3-2-(methylamino)ethylphenol (CAS No. 1510028-06-4)
2-bromo-3-2-(methylamino)ethylphenol, identified by its Chemical Abstracts Service (CAS) number 1510028-06-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the phenol derivatives class, characterized by its bromine substituent and an amine-functionalized side chain, which contribute to its unique chemical properties and potential biological activities.
The molecular structure of 2-bromo-3-2-(methylamino)ethylphenol consists of a phenolic ring substituted with a bromine atom at the 2-position and a 2-(methylamino)ethyl group at the 3-position. This arrangement imparts distinct reactivity and functionality, making it a valuable intermediate in the synthesis of various pharmacologically relevant molecules. The presence of both bromine and amine functionalities allows for further chemical modifications, enabling the development of novel derivatives with tailored properties.
In recent years, there has been growing interest in phenol derivatives due to their diverse biological activities. Phenols are known for their antioxidant, anti-inflammatory, and antimicrobial properties, which have been extensively studied in both preclinical and clinical settings. The introduction of halogen atoms, such as bromine, into the phenolic core can enhance the metabolic stability and binding affinity of these compounds, making them more suitable for drug development.
The amine side chain in 2-bromo-3-2-(methylamino)ethylphenol is particularly noteworthy, as it can participate in hydrogen bonding interactions and form salt-like structures with acidic or basic moieties. This feature is often exploited in drug design to improve solubility and bioavailability. Additionally, the methylamino group can serve as a handle for further derivatization, allowing chemists to explore new chemical space and identify compounds with enhanced therapeutic efficacy.
Recent advancements in computational chemistry and molecular modeling have facilitated the rapid identification of promising candidates for drug development. Studies have shown that compounds containing both bromine and amine functionalities can exhibit potent activity against various targets, including kinases, receptors, and enzymes implicated in human diseases. For instance, modifications of this scaffold have been explored in the context of cancer therapy, where such derivatives have demonstrated inhibitory effects on key signaling pathways involved in tumor growth and progression.
The synthesis of 2-bromo-3-2-(methylamino)ethylphenol typically involves multi-step organic reactions, starting from commercially available precursors such as 3-hydroxytoluene. The introduction of the bromine atom is commonly achieved through electrophilic aromatic substitution reactions, while the amine side chain is incorporated via nucleophilic substitution or condensation reactions. The precise control of reaction conditions is crucial to ensure high yield and purity, which are essential for subsequent biological evaluation.
Once synthesized, 2-bromo-3-2-(methylamino)ethylphenol can be subjected to various biological assays to assess its pharmacological profile. These assays may include cell-based assays to evaluate cytotoxicity, enzyme inhibition studies to determine target specificity, and animal models to assess efficacy and safety. The results from these studies provide critical insights into the potential therapeutic applications of this compound and guide further optimization efforts.
One particularly exciting area of research involves the use of 2-bromo-3-2-(methylamino)ethylphenol as a building block for the development of kinase inhibitors. Kinases are enzymes that play a central role in many cellular processes, including signal transduction, cell division, and apoptosis. Dysregulation of kinase activity is implicated in numerous diseases, most notably cancer. Therefore, small molecules that can modulate kinase function are highly sought after as potential therapeutic agents.
Studies have demonstrated that modifications of the phenol derivative scaffold can lead to potent kinase inhibitors with improved selectivity and reduced toxicity. For example, derivatives of 2-bromo-3-2-(methylamino)ethylphenol have been shown to inhibit specific kinases involved in cancer pathways by binding to their active sites and blocking substrate phosphorylation. These findings highlight the compound's potential as a lead molecule for drug discovery programs targeting kinase-dependent diseases.
In addition to its applications in oncology research, 2-bromo-3-2-(methylamino)ethylphenol has also been explored in other therapeutic areas. Its structural features make it a versatile intermediate for synthesizing compounds with anti-inflammatory properties. Inflammatory processes are implicated in a wide range of chronic diseases, including rheumatoid arthritis, inflammatory bowel disease, and neuroinflammation. Therefore, 2-bromo-3-2-(methylamino)ethylphenol could serve as a valuable starting point for developing novel anti-inflammatory agents.
The growing body of evidence supporting the biological activity of phenol derivatives underscores their importance in modern drug discovery. As research continues to uncover new therapeutic targets and mechanisms, 2-bromo-3-2-(methylamino)ethylphenol is likely to play an increasingly significant role in the development of next-generation pharmaceuticals. Its unique structural features offer opportunities for innovation across multiple disease areas, making it a compound worthy of continued investigation by researchers worldwide.
1510028-06-4 (2-bromo-3-2-(methylamino)ethylphenol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)